Cas no 307321-03-5 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide
• CAS No: 307321-03-5
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 6024874
• Update Time: 2025-10-29

3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide
• (E)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-hydroxybenzylidene)propanehydrazide
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(E)-(4-hydroxyphenyl)methylidene]propanehydrazide
• 1H-Pyrazole-4-propanoic acid, 3,5-dimethyl-, 2-[(4-hydroxyphenyl)methylene]hydrazide

• Inchi： 1S/C15H18N4O2/c1-10-14(11(2)18-17-10)7-8-15(21)19-16-9-12-3-5-13(20)6-4-12/h3-6,9,20H,7-8H2,1-2H3,(H,17,18)(H,19,21)
• InChI Key： VIFXIEVUAGSVFB-UHFFFAOYSA-N
• SMILES： N1C(C)=C(CCC(NN=CC2=CC=C(O)C=C2)=O)C(C)=N1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 8.68±0.30(Predicted)

Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide

Comprehensive Overview of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide (CAS No. 307321-03-5)

3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide (CAS No. 307321-03-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of hydrazide derivatives, which are known for their versatility in medicinal chemistry. The presence of both pyrazole and hydroxyphenyl moieties in its structure makes it a promising candidate for drug development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. Researchers are increasingly exploring compounds like 307321-03-5 for their potential to modulate specific biological processes. For instance, its hydrazide functional group is of particular interest due to its ability to form stable complexes with metal ions, which could be leveraged in chelation therapy or catalytic applications. Additionally, the hydroxyphenyl group enhances its solubility and bioavailability, making it a viable candidate for oral drug formulations.

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide typically involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 307321-03-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. Given the growing interest in structure-activity relationship (SAR) studies, this compound's molecular framework offers a rich platform for derivatization, enabling the development of analogs with enhanced efficacy and reduced side effects.

From an industrial perspective, 307321-03-5 aligns with the trend toward green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic systems and solvent-free conditions to produce such compounds, addressing environmental concerns while maintaining high yields. This approach resonates with the broader scientific community's focus on carbon footprint reduction and green manufacturing, topics frequently searched in academic and industrial circles.

Another area of interest is the compound's potential role in neuroprotective and antioxidant applications. Preliminary studies suggest that its pyrazole core may interact with oxidative stress pathways, offering therapeutic benefits for neurodegenerative diseases. This aligns with the rising public awareness of brain health and aging-related disorders, which dominate health-related searches online. As such, 307321-03-5 could emerge as a key player in the development of next-generation neuroprotective agents.

In summary, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxyphenyl)methylidenepropanehydrazide (CAS No. 307321-03-5) represents a multifaceted compound with broad applicability in drug discovery, materials science, and environmental chemistry. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in areas like targeted therapy, sustainable synthesis, and neuroprotection. As scientific inquiry continues to evolve, this compound is poised to contribute significantly to advancements in health and technology.